5,6-Dimethyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrimidine-4-carboxamide

• IUPAC Name: 5,6-dimethyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C14H13N5O2/c1-7-8(2)15-6-16-12(7)13(20)17-9-3-4-10-11(5-9)19-14(21)18-10/h3-6H,1-2H3,(H,17,20)(H2,18,19,21)
• InChI Key: UDSYJLLIFPNHJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1C(=O)NC2=CC3=C(C=C2)NC(=O)N3)C
• Molecular Formula: C14H13N5O2
• Molecular Weight: 283.29 g/mol

Description

5,6-Dimethyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrimidine-4-carboxamide is a chemical compound with potential applications in the field of scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 5,6-Dimethyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrimidine-4-carboxamide is not fully understood. However, it has been reported to inhibit the activity of protein kinases, which play a critical role in cell signaling pathways. This inhibition of protein kinases may lead to the inhibition of cell proliferation and the induction of cell death.
Biochemical and Physiological Effects:
5,6-Dimethyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrimidine-4-carboxamide has been reported to exhibit various biochemical and physiological effects. This compound has been reported to inhibit the phosphorylation of various proteins, including Akt and ERK. Additionally, this compound has been reported to induce the cleavage of caspase-3, which is a marker of apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 5,6-Dimethyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrimidine-4-carboxamide in lab experiments include its high yield and potential applications in the field of scientific research. However, the limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 5,6-Dimethyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrimidine-4-carboxamide. One direction is to further study the mechanism of action of this compound in order to gain a better understanding of its potential applications. Another direction is to study the potential side effects of this compound in order to determine its safety for use in humans. Additionally, this compound can be further studied for its potential use in the treatment of various diseases, including cancer and neurodegenerative diseases.
In conclusion, 5,6-Dimethyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrimidine-4-carboxamide is a chemical compound with potential applications in the field of scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis of 5,6-Dimethyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrimidine-4-carboxamide can be achieved using various methods. One such method involves the reaction of 5,6-dimethylpyrimidine-4-carboxylic acid with 2-aminobenzimidazole in the presence of a coupling agent and a base. Another method involves the reaction of 5,6-dimethylpyrimidine-4-carboxylic acid with 2-aminobenzimidazole in the presence of a dehydrating agent. The yield of this compound using these methods is reported to be high.

Scientific Research Applications

5,6-Dimethyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrimidine-4-carboxamide has been studied for its potential applications in scientific research. This compound has been reported to exhibit antitumor activity in various cancer cell lines. It has also been studied for its potential use as an inhibitor of protein kinases. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases.